Cas no 1170182-05-4 (1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one)

• Product Name: 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one
• CAS No: 1170182-05-4
• MF: C₁₉H₁₆FN₃O₂
• MW: 337.347647666931
• CID: 6267872
• PubChem ID: 44098680
• Update Time: 2025-11-01

1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one
• 1170182-05-4
• 1-benzyl-4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
• AKOS005745759
• F5659-3273
• 1-benzyl-4-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one

• Inchi： 1S/C19H16FN3O2/c20-16-8-4-7-14(9-16)19-21-18(22-25-19)15-10-17(24)23(12-15)11-13-5-2-1-3-6-13/h1-9,15H,10-12H2
• InChI Key： ZRDFBWIGHWAJAQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC(C2CC(N(CC3C=CC=CC=3)C2)=O)=NO1

Computed Properties

• Exact Mass: 337.12265492g/mol
• Monoisotopic Mass: 337.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one

Introduction to 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one (CAS No. 1170182-05-4)

The compound 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one (CAS No. 1170182-05-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic molecule combines a pyrrolidinone core with a 1,2,4-oxadiazole moiety, further functionalized with a benzyl group and a 3-fluorophenyl substituent. The strategic arrangement of these structural elements not only enhances its pharmacological potential but also aligns with contemporary trends in drug discovery, emphasizing molecular diversity and optimized bioactivity.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their versatile biological activities and favorable pharmacokinetic properties. The presence of the 1,2,4-oxadiazole ring in this compound contributes to its stability and reactivity, making it a promising candidate for further investigation. Moreover, the 3-fluorophenyl group introduces electronic and steric effects that can modulate binding interactions with biological targets, a critical factor in the development of high-affinity ligands.

The benzyl substituent at the pyrrolidinone ring further enriches the compound's structural complexity, enabling diverse chemical modifications and functionalization strategies. This feature is particularly valuable in medicinal chemistry, where subtle alterations in molecular structure can significantly impact biological activity. The combination of these structural elements positions 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one as a versatile building block for the development of novel therapeutic agents.

In the context of current research, this compound has garnered attention for its potential applications in various therapeutic areas. For instance, studies have suggested that oxadiazole-containing molecules exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways. The pyrrolidinone moiety is known to enhance solubility and metabolic stability, which are essential properties for drug candidates. Additionally, the fluorine atom in the 3-fluorophenyl group can improve binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecular architectures. Key steps include cyclization reactions to form the 1,2,4-oxadiazole ring and subsequent functionalization with the benzyl and 3-fluorophenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies underscore the importance of innovation in chemical synthesis for developing novel pharmaceuticals.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. Initial assays have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. Furthermore, preliminary cell-based assays suggest potential anti-proliferative properties against certain cancer cell lines. These findings align with current trends in drug discovery, where multi-target inhibition is often pursued to achieve synergistic therapeutic effects.

The structural features of this compound also make it an attractive candidate for computational modeling studies. Molecular docking simulations have been performed to explore its interactions with potential biological targets at an atomic level. These simulations have provided insights into binding modes and key interaction points between the compound and its targets. Such computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening and optimization of lead compounds.

Future directions for research on 1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one include exploring its pharmacokinetic profile and conducting more extensive preclinical studies to assess its safety and efficacy. Additionally, modifications to its structure may be investigated to enhance its bioavailability or target specificity. The integration of machine learning algorithms into drug discovery processes could further accelerate the optimization of this scaffold by predicting structural modifications that enhance biological activity.

In conclusion,1-benzyl-4-5-(3-fluorophenyl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one (CAS No. 1170182-05-4) exemplifies the innovative approaches being employed in medicinal chemistry to develop novel therapeutic agents. Its unique structural composition and promising biological activities position it as a valuable scaffold for further research and development. As our understanding of biological systems continues to evolve，this compound will undoubtedly play a significant role in shaping future advances in drug discovery.